Cas no 332161-53-2 (2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N,N-diphenyl-acetamide)

• Product Name: 2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N,N-diphenyl-acetamide
• CAS No: 332161-53-2
• MF: C₂₂H₁₆BrN₃O₂S
• MW: 466.350342750549
• CID: 3070751
• PubChem ID: 1117468
• Update Time: 2025-04-21

2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N,N-diphenyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N,N-diphenyl-acetamide
• 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-diphenylacetamide
• 2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N,N-diphenylacetamide
• AKOS000577877
• 332161-53-2
• STK230063
• AP-853/40420337
• CS-0364153
• 2-((5-(4-Bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-N,N-diphenylacetamide

• MDL： MFCD01819030
• Inchi： 1S/C22H16BrN3O2S/c23-17-13-11-16(12-14-17)21-24-25-22(28-21)29-15-20(27)26(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14H,15H2
• InChI Key： CEKPEYRYTZXVGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(O1)SCC(N(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 465.01466Da
• Monoisotopic Mass: 465.01466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides